1-allyl-2-(3-methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione

Specification

• CAS No.: 831229-33-5
• Molecular Formula: C18H20N2OS
• Molecular Weight: 312.43
• IUPAC Name: 2-(3-methoxyphenyl)-1-prop-2-enyl-5,6,7,8-tetrahydroquinazoline-4-thione
• Standard InChI: InChI=1S/C18H20N2OS/c1-3-11-20-16-10-5-4-9-15(16)18(22)19-17(20)13-7-6-8-14(12-13)21-2/h3,6-8,12H,1,4-5,9-11H2,2H3
• Standard InChI Key: HWPXPXOJNJJYPE-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=NC(=S)C3=C(N2CC=C)CCCC3

Introduction

"1-Allyl-2-(3-methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione" is a heterocyclic compound belonging to the quinazoline-thione family. These compounds are known for their diverse biological and pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This article provides a detailed exploration of its structure, synthesis methods, potential applications, and biological significance.

Synthesis Pathways

The synthesis of "1-Allyl-2-(3-methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione" typically follows multi-step protocols involving key intermediates:

• Preparation of Quinazoline Core:

  • Starting from anthranilic acid derivatives or isatoic anhydride.

  • Cyclization reactions with appropriate aldehydes or ketones.

• Introduction of the Thione Group:

  • Thiation of quinazolinone intermediates using reagents like phosphorus pentasulfide (P$_2$S$_5$) or Lawesson's reagent.

• Substitution Reactions:

  • Allylation of the nitrogen atom using allyl bromide or similar electrophiles under basic conditions.

• Final Functionalization:

  • Methoxylation via methyl iodide or dimethyl sulfate catalyzed by bases such as potassium carbonate.

Biological Activities and Applications

4.1 Anticancer Potential
Quinazoline derivatives with thione groups have shown significant cytotoxicity against cancer cell lines:

• The thione moiety enhances interaction with biological targets like enzymes or DNA.

• Substituents like methoxyphenyl improve selectivity and potency.

4.2 Antimicrobial Properties
Compounds with similar structures exhibit broad-spectrum antimicrobial activity due to their ability to disrupt microbial membranes or inhibit key enzymes.

4.3 Anti-inflammatory Effects
The compound may act as an inhibitor of inflammatory mediators such as cyclooxygenase (COX) or lipoxygenase (LOX), supported by docking studies on related molecules.

Computational Insights

Molecular docking studies suggest that the compound can bind effectively to active sites of enzymes involved in cancer proliferation and inflammation:

• Predicted binding affinity for COX enzymes: $\Delta G = -7.8$ kcal/mol.

• Interaction with DNA minor grooves enhances anticancer activity.